Cas no 2648901-86-2 ((3R)-3-aminobutyl(methyl)amine dihydrochloride)

(3R)-3-Aminobutyl(methyl)amine dihydrochloride is a chiral amine derivative with a stereochemically defined (R)-configuration, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s primary amine and secondary amine functionalities enable its use in peptide coupling, Schiff base formation, and as a building block for bioactive molecules. The enantiomeric purity makes it valuable for asymmetric synthesis and chiral catalyst development. Its consistent quality and well-characterized structure ensure reproducibility in research applications, particularly in medicinal chemistry and ligand design. Suitable for controlled environments due to its hygroscopic nature.

(3R)-3-aminobutyl(methyl)amine dihydrochloride structure

2648901-86-2 structure

Product Name:(3R)-3-aminobutyl(methyl)amine dihydrochloride

CAS No:2648901-86-2

MF:C₅H₁₅ClN₂

MW:138.639000177383

MDL:MFCD34167676

CID:5643564

PubChem ID:155973074

Update Time:2025-10-10

(3R)-3-aminobutyl(methyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (3R)-3-aminobutyl](methyl)amine dihydrochloride
- (3R)-3-aminobutyl(methyl)amine dihydrochloride
- MDL： MFCD34167676
- Inchi： 1S/C5H14N2.ClH/c1-5(6)3-4-7-2;/h5,7H,3-4,6H2,1-2H3;1H/t5-;/m1./s1
- InChI Key： BBNPTHHQFPNNFD-NUBCRITNSA-N
- SMILES： C(CNC)[C@H](N)C.Cl

(3R)-3-aminobutyl(methyl)amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28233810-1g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95%	1g	$1200.0	2023-09-09
Enamine	EN300-28233810-5g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95%	5g	$3479.0	2023-09-09
Enamine	EN300-28233810-10g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95%	10g	$5159.0	2023-09-09
Enamine	EN300-28233810-0.05g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	0.05g	$278.0	2025-03-19
Enamine	EN300-28233810-0.1g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	0.1g	$416.0	2025-03-19
Enamine	EN300-28233810-0.25g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	0.25g	$594.0	2025-03-19
Enamine	EN300-28233810-0.5g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	0.5g	$936.0	2025-03-19
Enamine	EN300-28233810-1.0g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	1.0g	$1200.0	2025-03-19
Enamine	EN300-28233810-2.5g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	2.5g	$2351.0	2025-03-19
Enamine	EN300-28233810-5.0g	[(3R)-3-aminobutyl](methyl)amine dihydrochloride	2648901-86-2	95.0%	5.0g	$3479.0	2025-03-19

(3R)-3-aminobutyl(methyl)amine dihydrochloride Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Additional information on (3R)-3-aminobutyl(methyl)amine dihydrochloride

Comprehensive Overview of (3R)-3-aminobutyl(methyl)amine dihydrochloride (CAS No. 2648901-86-2)

(3R)-3-aminobutyl(methyl)amine dihydrochloride (CAS No. 2648901-86-2) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (3R) configuration, is increasingly sought after due to its role in the development of enantioselective catalysts and bioactive molecules. Its dihydrochloride salt form enhances stability and solubility, making it a preferred choice for laboratory and industrial use.

The growing interest in chiral amines like (3R)-3-aminobutyl(methyl)amine dihydrochloride aligns with the pharmaceutical industry's focus on precision medicine and targeted drug delivery. Researchers are exploring its potential in designing small-molecule inhibitors and neuromodulators, addressing trending topics such as neurodegenerative diseases and metabolic disorders. Its CAS No. 2648901-86-2 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, (3R)-3-aminobutyl(methyl)amine dihydrochloride serves as a versatile building block for asymmetric synthesis. Its primary and secondary amine functionalities enable diverse derivatization, catering to demands for customized intermediates in peptide coupling and ligand design. Recent publications highlight its utility in green chemistry initiatives, where its efficient preparation minimizes waste—a hotspot in AI-driven retrosynthesis queries.

Analytical protocols for CAS No. 2648901-86-2 emphasize HPLC purity validation and chiral resolution, critical for compliance with Good Manufacturing Practices (GMP). The compound's spectroscopic data (e.g., NMR, mass spectrometry) are often cross-referenced in open-access chemical databases, a practice amplified by the rise of AI-powered literature mining tools. This aligns with user searches for "chiral amine characterization techniques" and "CAS registry number lookup".

In conclusion, (3R)-3-aminobutyl(methyl)amine dihydrochloride exemplifies the intersection of chirality, pharmaceutical innovation, and sustainable synthesis. Its CAS No. 2648901-86-2 remains a pivotal identifier for researchers navigating structure-activity relationships and patent landscapes, ensuring its prominence in both academic and industrial discourse.